Cas no 2137483-86-2 (1-Oxa-4,8-diazaspiro[4.5]decane-3,4-dicarboxylic acid, 8-ethyl-, 4-(9H-fluoren-9-ylmethyl) ester)

• Product Name: 1-Oxa-4,8-diazaspiro[4.5]decane-3,4-dicarboxylic acid, 8-ethyl-, 4-(9H-fluoren-9-ylmethyl) ester
• CAS No: 2137483-86-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5277711
• Update Time: 2025-05-20

1-Oxa-4,8-diazaspiro[4.5]decane-3,4-dicarboxylic acid, 8-ethyl-, 4-(9H-fluoren-9-ylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-4,8-diazaspiro[4.5]decane-3,4-dicarboxylic acid, 8-ethyl-, 4-(9H-fluoren-9-ylmethyl) ester

• Inchi： 1S/C25H28N2O5/c1-2-26-13-11-25(12-14-26)27(22(16-32-25)23(28)29)24(30)31-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21-22H,2,11-16H2,1H3,(H,28,29)
• InChI Key： AKPUNNVHKXOZKO-UHFFFAOYSA-N
• SMILES： O1C2(CCN(CC)CC2)N(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C(C(O)=O)C1

Additional information on 1-Oxa-4,8-diazaspiro[4.5]decane-3,4-dicarboxylic acid, 8-ethyl-, 4-(9H-fluoren-9-ylmethyl) ester

Comprehensive Analysis of 1-Oxa-4,8-diazaspiro[4.5]decane-3,4-dicarboxylic acid, 8-ethyl-, 4-(9H-fluoren-9-ylmethyl) ester (CAS No. 2137483-86-2)

The compound 1-Oxa-4,8-diazaspiro[4.5]decane-3,4-dicarboxylic acid, 8-ethyl-, 4-(9H-fluoren-9-ylmethyl) ester (CAS No. 2137483-86-2) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This spirocyclic compound is characterized by its unique structural framework, which combines a 1-oxa-4,8-diazaspiro[4.5]decane core with dicarboxylic acid and fluorenylmethyl ester functionalities. Such structural features make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics.

In recent years, the demand for spirocyclic compounds like 1-Oxa-4,8-diazaspiro[4.5]decane-3,4-dicarboxylic acid, 8-ethyl-, 4-(9H-fluoren-9-ylmethyl) ester has surged due to their potential applications in drug discovery. Researchers are increasingly exploring these compounds for their ability to modulate biological targets, such as G-protein-coupled receptors (GPCRs) and enzymes, which are critical in treating diseases like cancer, neurodegenerative disorders, and metabolic syndromes. The fluorenylmethyl ester group in this compound also plays a pivotal role in peptide synthesis, making it a staple in solid-phase peptide chemistry.

The synthesis of 1-Oxa-4,8-diazaspiro[4.5]decane-3,4-dicarboxylic acid, 8-ethyl-, 4-(9H-fluoren-9-ylmethyl) ester involves multi-step organic reactions, including cyclization, esterification, and protection-deprotection strategies. These processes are meticulously optimized to ensure high yield and purity, which are essential for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS No. 2137483-86-2 serves as a unique identifier, facilitating its procurement and regulatory compliance in global markets.

One of the most intriguing aspects of this compound is its potential role in targeted drug delivery systems. The spirocyclic scaffold offers conformational rigidity, which can enhance binding affinity to biological targets. Additionally, the fluorenylmethyl ester moiety can be cleaved under mild conditions, enabling controlled release of active pharmaceutical ingredients (APIs). This property is particularly relevant in the context of personalized medicine, where precise dosing and minimal side effects are paramount.

From a commercial perspective, 1-Oxa-4,8-diazaspiro[4.5]decane-3,4-dicarboxylic acid, 8-ethyl-, 4-(9H-fluoren-9-ylmethyl) ester is available through specialized chemical suppliers who adhere to stringent quality standards. Its pricing and availability are influenced by factors such as raw material costs, synthetic complexity, and market demand. Researchers and pharmaceutical companies often seek this compound for its versatility in lead optimization and preclinical development.

In conclusion, 1-Oxa-4,8-diazaspiro[4.5]decane-3,4-dicarboxylic acid, 8-ethyl-, 4-(9H-fluoren-9-ylmethyl) ester (CAS No. 2137483-86-2) represents a cutting-edge tool in modern drug discovery. Its unique structural attributes and functional groups make it indispensable for advancing medicinal chemistry and pharmaceutical innovation. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in the development of next-generation therapeutics.